9,9'-(2-Bromo-1,3-phenylene)bis(9H-carbazole)

Specification

• Molecular Formula: C30H19BrN2
• Molecular Weight: 487.4 g/mol
• IUPAC Name: 9-(2-bromo-3-carbazol-9-ylphenyl)carbazole
• Standard InChI: InChI=1S/C30H19BrN2/c31-30-28(32-24-14-5-1-10-20(24)21-11-2-6-15-25(21)32)18-9-19-29(30)33-26-16-7-3-12-22(26)23-13-4-8-17-27(23)33/h1-19H
• Standard InChI Key: WWJMZCKADYRYOI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2C4=C(C(=CC=C4)N5C6=CC=CC=C6C7=CC=CC=C75)Br

Introduction

9,9'-(2-Bromo-1,3-phenylene)bis(9H-carbazole) is a complex organic compound featuring a brominated phenylene bridge linking two carbazole units. This compound is of interest in various fields, including organic electronics and materials science, due to its potential applications in optoelectronic devices. The compound's structure and properties make it suitable for further modification and incorporation into advanced materials.

Synthesis and Applications

The synthesis of 9,9'-(2-Bromo-1,3-phenylene)bis(9H-carbazole) typically involves palladium-catalyzed cross-coupling reactions, similar to those used for related carbazole derivatives. This compound can serve as a precursor for further functionalization, potentially leading to materials with enhanced optoelectronic properties.

Applications in Optoelectronics

In the field of optoelectronics, carbazole-based compounds are explored for their luminescent properties and ability to act as emitters in organic light-emitting diodes (OLEDs). The presence of a bromine atom in 9,9'-(2-Bromo-1,3-phenylene)bis(9H-carbazole) offers a site for further chemical modification, which can be exploited to tune the electronic and optical properties of the material.

Related Compounds and Research Findings

Related compounds, such as 9,9'-(5-Bromo-1,3-phenylene)bis(9H-carbazole), share similar structural motifs and have been studied for their potential in organic electronics. These compounds often undergo purification via column chromatography to achieve high purity necessary for device applications.

Comparison with Similar Compounds

Compound	CAS Number	Molecular Formula	Molecular Weight
9,9'-(2-Bromo-1,3-phenylene)bis(9H-carbazole)	2227146-17-8	C30H19BrN2	487.4 g/mol
9,9'-(5-Bromo-1,3-phenylene)bis(9H-carbazole)	750573-24-1	C30H19BrN2	Similar

Both compounds have the same molecular formula and weight, differing primarily in the position of the bromine atom on the phenylene bridge.

Safety and Handling

Handling 9,9'-(2-Bromo-1,3-phenylene)bis(9H-carbazole) requires caution due to its chemical properties. It is classified with hazard statements such as H30 (highly flammable liquid and vapor) and requires appropriate safety measures during storage and use.

Precautionary Statements

• P501: Dispose of contents/container to an approved waste disposal plant.

• P270: Do not eat, drink or smoke when using this product.

• P264: Wash hands thoroughly after handling.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P302+P352: If on skin: Wash with plenty of soap and water.

• P337+P313: If eye irritation persists: Get medical advice/attention.

• P305+P351+P338: If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P362+P364: Take off contaminated clothing and wash before reuse.